Cas no 893727-40-7 (Benzoic acid, 5-chloro-2-(propylamino)-)

• Product Name: Benzoic acid, 5-chloro-2-(propylamino)-
• CAS No: 893727-40-7
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5229335
• Update Time: 2026-03-07

Benzoic acid, 5-chloro-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(propylamino)-
• 5-Chloro-2-(propylamino)benzoic acid

• Inchi： 1S/C10H12ClNO2/c1-2-5-12-9-4-3-7(11)6-8(9)10(13)14/h3-4,6,12H,2,5H2,1H3,(H,13,14)
• InChI Key： OTENLGQABPTTSC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC=C1NCCC

Additional information on Benzoic acid, 5-chloro-2-(propylamino)-

Benzoic acid, 5-chloro-2-(propylamino)- (CAS No. 893727-40-7): A Comprehensive Overview in Modern Chemical Research

Benzoic acid, 5-chloro-2-(propylamino)-, identified by the Chemical Abstracts Service Number (CAS No.) 893727-40-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its aromatic ring substituted with a chloro group at the 5-position and a propylamino group at the 2-position, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and electron-donating groups on the benzene core makes it a versatile intermediate for the development of novel therapeutic agents.

The benzoic acid scaffold is one of the most widely studied aromatic structures in medicinal chemistry, owing to its inherent stability and reactivity. The introduction of a chloro substituent at the 5-position enhances the electrophilicity of the benzene ring, facilitating further functionalization through electrophilic aromatic substitution reactions. Conversely, the propylamino group introduces a nucleophilic center, enabling nucleophilic substitution reactions and further derivatization. This dual functionality makes Benzoic acid, 5-chloro-2-(propylamino)- a valuable building block for constructing more complex molecules.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health. The 5-chloro-2-(propylamino)benzoic acid derivative has been explored as a potential lead compound in several drug discovery programs. Its structural features suggest that it may interact with enzymes or receptors involved in metabolic disorders, inflammation, and other diseases. Preliminary computational studies have indicated that this compound could exhibit inhibitory activity against certain kinases and transcription factors, making it a promising candidate for further investigation.

The synthesis of Benzoic acid, 5-chloro-2-(propylamino)- involves multi-step organic transformations that highlight the compound's synthetic utility. A common synthetic route begins with the chlorination of 2-amino-5-methylbenzoic acid followed by propylamination. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the propylamino group directly onto the chlorobenzene derivative. These synthetic strategies showcase the compound's adaptability in different chemical transformations and its potential as a precursor for more complex derivatives.

One of the most compelling aspects of Benzoic acid, 5-chloro-2-(propylamino)- is its potential application in drug development. Researchers have investigated its derivatives as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. The propylamino group provides a hydrogen bond acceptor capability, which can be crucial for binding to specific residues in target proteins. Additionally, the chloro substituent can enhance binding affinity through halogen bonding interactions.

The pharmacological profile of benzoic acid derivatives, including those with halogenated and alkylamino substituents, has been extensively studied. In vitro assays have demonstrated that certain analogs exhibit significant inhibitory activity against disease-relevant targets. For instance, modifications at the 3-position or 4-position of the benzene ring can alter the pharmacokinetic properties of these compounds, influencing their bioavailability and metabolic stability. This underscores the importance of structure-activity relationship (SAR) studies in optimizing lead compounds like Benzoic acid, 5-chloro-2-(propylamino)-.

The benzoic acid core is also known for its ability to interact with biological systems through non-covalent interactions such as hydrogen bonding and π-stacking. These interactions are critical for drug-receptor binding affinity and specificity. The presence of both polar (hydrogen bond donor/acceptor) and non-polar (π-system) features in Benzoic acid, 5-chloro-2-(propylamino)- enhances its ability to engage with diverse biological targets.

In conclusion, Benzoic acid, 5-chloro-2-(propylamino)-(CAS No. 893727-40-7) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Further exploration into its pharmacological properties and synthetic applications will undoubtedly contribute to advancements in drug discovery and development.